Cas no 1081122-18-0 (3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1081122-18-0
• MF: C₁₇H₁₀BrN₃O₂
• MW: 368.184202671051
• CID: 5342448
• Update Time: 2025-06-08

3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]quinolin-4(1H)-one
• STL351507
• 3-[3-(3-BROMOPHENYL)-1,2,4-OXADIAZOL-5-YL]-1H-QUINOLIN-4-ONE
• 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C17H10BrN3O2/c18-11-5-3-4-10(8-11)16-20-17(23-21-16)13-9-19-14-7-2-1-6-12(14)15(13)22/h1-9H,(H,19,22)
• InChI Key： PGEJEJFNSJWWRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(C2=CNC3C=CC=CC=3C2=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 498
• XLogP3: 3.8
• Topological Polar Surface Area: 68

Additional information on 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1081122-18-0): Structure, Applications, and Research Insights

The compound 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1081122-18-0) is a heterocyclic organic molecule featuring a unique fusion of 1,2,4-oxadiazole and quinolin-4-one scaffolds. Its structural complexity, marked by the presence of a bromophenyl substituent, has garnered significant attention in medicinal chemistry and materials science. Researchers are increasingly exploring its potential as a pharmacophore in drug discovery, particularly for targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), aligning with current trends in precision medicine.

Recent studies highlight the role of 1,2,4-oxadiazole derivatives like this compound in modulating enzyme activity and cellular signaling pathways. The bromine atom at the meta-position of the phenyl ring enhances its reactivity in cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies. This property resonates with the growing demand for click chemistry and bioconjugation tools in biopharmaceutical development. Notably, its quinolin-4-one moiety shares structural similarities with FDA-approved drugs, sparking interest in repurposing strategies for neurodegenerative diseases and anti-inflammatory therapies.

From a synthetic perspective, the compound’s crystallinity and thermal stability (often analyzed via differential scanning calorimetry) make it suitable for organic electronics applications. Its π-conjugated system has been investigated for OLED materials, coinciding with the surge in sustainable energy solutions. Computational chemists frequently employ density functional theory (DFT) to predict its electronic properties, addressing the industry’s need for in silico screening methods.

Environmental and safety profiles of CAS 1081122-18-0 adhere to REACH compliance, with biodegradability studies gaining traction due to heightened green chemistry initiatives. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely used for purity validation, reflecting the pharmaceutical sector’s emphasis on quality-by-design (QbD) principles. As patent filings involving this compound rise (WO2021158932 being one example), its commercial viability in small-molecule therapeutics continues to expand.

In conclusion, 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one exemplifies the intersection of multidisciplinary research. Its versatility across drug discovery, material science, and catalysis positions it as a compound of enduring scientific relevance, answering pressing questions about molecular design in peer-reviewed forums and high-throughput screening databases alike.